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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

Technical Support Center: Purification of
Strontium Hydrate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working on the

purification of strontium hydrate (strontium hydroxide) from carbonate impurities.

Troubleshooting Guides
This section addresses specific issues that may be encountered during the purification of

strontium hydrate.

Issue 1: Carbonate impurities persist in the final strontium hydrate product.

Possible Cause 1: Incomplete precipitation of carbonate.

Solution: Ensure an adequate amount of the precipitating agent, such as calcium oxide

(CaO), is added. A slight excess of CaO can help drive the reaction to completion. Stir the

solution for a sufficient time (e.g., 2 hours) to allow for the complete reaction and

precipitation of calcium carbonate.[1]

Possible Cause 2: The strontium hydroxide solution was exposed to air for an extended

period.
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Solution: Strontium hydroxide readily absorbs carbon dioxide from the atmosphere,

leading to the formation of strontium carbonate.[2] Minimize exposure of the strontium

hydroxide solution to air by working in a controlled atmosphere (e.g., under a nitrogen

blanket) or by keeping containers tightly sealed.

Possible Cause 3: Inefficient filtration of the carbonate precipitate.

Solution: Use a fine-pore filter paper or a membrane filter to effectively remove the fine

calcium carbonate precipitate. If the precipitate is extremely fine, consider using a

centrifuge to pellet the solid before decanting the supernatant.[3] Using a filter aid like

celite can also improve filtration, but ensure it is compatible with your downstream

applications.[3]

Issue 2: The carbonate precipitate is too fine and difficult to filter.

Possible Cause 1: Rapid addition of the precipitating agent.

Solution: Add the precipitating agent (e.g., CaO or a carbonate solution for

recrystallization) slowly while continuously stirring. This promotes the growth of larger

crystals that are easier to filter.[3]

Possible Cause 2: High supersaturation of the solution.

Solution: Control the rate of precipitation by adjusting the temperature or the rate of

addition of the precipitating agent. For recrystallization methods, a slower cooling rate will

generally lead to larger crystals.

Issue 3: Low yield of purified strontium hydrate.

Possible Cause 1: Co-precipitation of strontium hydroxide with the calcium carbonate.

Solution: While some loss is inevitable, optimizing the reaction conditions can minimize it.

Ensure the pH is not excessively high, as this can increase the solubility of calcium

carbonate and potentially lead to the formation of complex strontium-calcium-carbonate

species.

Possible Cause 2: Significant loss during filtration and washing.
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Solution: Wash the purified strontium hydrate crystals with a minimal amount of cold,

deionized water to remove residual impurities without dissolving a significant amount of

the product. It is more effective to wash with several small portions of solvent rather than

one large portion.[4]

Frequently Asked Questions (FAQs)
Q1: What is the most common source of carbonate impurities in strontium hydrate?

A1: The most common source is the absorption of carbon dioxide from the atmosphere by the

alkaline strontium hydroxide solution.[2] Strontium carbonate is much less soluble in water than

strontium hydroxide, causing it to precipitate out as an impurity.

Q2: What are the primary methods for purifying strontium hydrate from carbonate impurities?

A2: The two main approaches are:

Direct Precipitation of Carbonate: This involves adding a substance that will precipitate the

carbonate ions, leaving the strontium hydroxide in solution. A common method is the addition

of calcium oxide (CaO) or barium hydroxide (Ba(OH)2), which react with carbonate to form

insoluble calcium carbonate or barium carbonate, respectively.[1][2]

Recrystallization: This method takes advantage of the different solubilities of strontium

hydroxide and strontium carbonate at different temperatures. Strontium hydroxide

octahydrate is significantly more soluble in hot water than in cold water, while strontium

carbonate's solubility is much lower overall.[5][6] By dissolving the impure strontium hydrate

in hot water and then cooling the solution, the strontium hydrate will crystallize out, leaving

the majority of the carbonate impurity behind in the solution or as an undissolved solid.

Q3: How can I determine the concentration of carbonate impurities in my strontium hydrate

sample?

A3: A common method is acid-base titration. The "Alkalinity Relationship Table" can be used

with phenolphthalein and total alkalinity measurements to estimate the concentrations of

hydroxide, carbonate, and bicarbonate. This involves titrating the sample with a standardized

acid to two different pH endpoints, typically 8.3 (phenolphthalein endpoint) and 4.5 (total

alkalinity endpoint).
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Q4: Can I use other hydroxides besides calcium oxide to remove carbonate?

A4: Yes, barium hydroxide (Ba(OH)₂) can also be used and is particularly effective for removing

carbonate from highly contaminated solutions.[2] However, it's important to consider that this

will introduce barium ions into your solution, which may need to be removed in a subsequent

step depending on the purity requirements of your final product.

Data Presentation
Table 1: Solubility of Strontium Compounds in Water

Compound Formula
Solubility in Water (
g/100 mL)

Temperature (°C)

Strontium Carbonate SrCO₃ 0.0011 18

Strontium Carbonate SrCO₃ 0.065 100

Strontium Hydroxide Sr(OH)₂ 1.77 20

Strontium Hydroxide Sr(OH)₂ 21.83 100

Strontium Hydroxide

Octahydrate
Sr(OH)₂·8H₂O 0.90 0

Strontium Hydroxide

Octahydrate
Sr(OH)₂·8H₂O 47.7 100

Data sourced from PubChem and Wikipedia.[5][6]

Experimental Protocols
Protocol 1: Purification of Strontium Hydrate by
Precipitation of Carbonate with Calcium Oxide
This protocol describes the removal of carbonate impurities from a strontium hydroxide solution

by precipitating the carbonate as calcium carbonate.

Workflow Diagram:
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Caption: Workflow for purifying strontium hydroxide using CaO.

Methodology:

Preparation: Prepare a solution of the impure strontium hydrate. Separately, obtain freshly

calcined calcium oxide (CaO). Calcining the CaO immediately before use ensures it is highly

reactive and has not absorbed atmospheric CO₂.

Reaction: Add a slight excess of the freshly calcined CaO to the strontium hydrate solution.

Stir the mixture vigorously for at least 2 hours in a sealed container to prevent further CO₂

absorption from the air. The CaO will react with the dissolved carbonate ions to form calcium

carbonate (CaCO₃), which is insoluble.

Separation: Filter the solution to remove the precipitated CaCO₃. Use a filter with a pore size

sufficient to retain the fine precipitate.

Product: The filtrate is the purified strontium hydrate solution.

Protocol 2: Purification of Strontium Hydrate by
Recrystallization
This protocol is based on the temperature-dependent solubility of strontium hydroxide

octahydrate.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15147436?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/43980671_Carbonate_removal_from_concentrated_hydroxide_solutions
https://pubs.rsc.org/en/content/articlelanding/2000/an/a910335j
https://pubs.rsc.org/en/content/articlelanding/2000/an/a910335j
https://www.reddit.com/r/chemistry/comments/1m3ty9b/advice_for_filtering_a_super_fine_precipitate/
https://chemistry.stackexchange.com/questions/107871/how-to-effectively-wash-the-precipitate-or-crystals-on-the-filter-and-why
https://chemistry.stackexchange.com/questions/107871/how-to-effectively-wash-the-precipitate-or-crystals-on-the-filter-and-why
https://patents.google.com/patent/CN113896215A/en
https://patents.google.com/patent/CN113896215A/en
https://web.deu.edu.tr/atiksu/ana52/ychem05.html
https://www.benchchem.com/product/b15147436#methods-for-purifying-strontium-hydrate-from-carbonate-impurities
https://www.benchchem.com/product/b15147436#methods-for-purifying-strontium-hydrate-from-carbonate-impurities
https://www.benchchem.com/product/b15147436#methods-for-purifying-strontium-hydrate-from-carbonate-impurities
https://www.benchchem.com/product/b15147436#methods-for-purifying-strontium-hydrate-from-carbonate-impurities
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15147436?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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